Cas no 1228779-96-1 (3-nitro-4-[(oxan-4-ylmethyl)amino]benzene-1-sulfonamide)

• Product Name: 3-nitro-4-[(oxan-4-ylmethyl)amino]benzene-1-sulfonamide
• CAS No: 1228779-96-1
• MF: C₁₂H₁₇N₃O₅S
• MW: 315.34548163414
• MDL: MFCD28142285
• CID: 2097299
• Update Time: 2025-05-21

3-nitro-4-[(oxan-4-ylmethyl)amino]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• ABT199 Intermediate 1
• 3-Nitro-4-(((tetrahydro-2H-pyran-4-yl)methyl)amino)benzenesulfonamide
• 3-Nitro-4-[[(tetrahydro-2H-pyran-4-yl)methyl]amino]benzenesulfonamide
• 2,6-Dimethyl-4-(5-nitropyridin-2-yl)morpholine
• 3-?nitro-?4-?[[(tetrahydro-?2H-?pyran-?4-?yl)?methyl]?amino]?Benzenesulfonamide
• 3-nitro-4-((tetrahydro-2H-pyran-4-yl)MethylaMino)benzenesulfonaMide
• 3-Nitro-4-[[(tetrahydropyran-4-yl)methyl]amino]benzenesulfonamide
• 3-nitro-4-[(oxan-4-ylmethyl)amino]benzene-1-sulfonamide
• HNQRHNYBVWICKB-UHFFFAOYSA-N
• BCP15140
• SB17744
• AK173680
• Benzenesulfonamide, 3-nitro-4-[[(tetrahydro-2H-pyran-4-yl)methyl]amino]-

• MDL： MFCD28142285
• Inchi： 1S/C12H17N3O5S/c13-21(18,19)10-1-2-11(12(7-10)15(16)17)14-8-9-3-5-20-6-4-9/h1-2,7,9,14H,3-6,8H2,(H2,13,18,19)
• InChI Key： HNQRHNYBVWICKB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])NCC1CCOCC1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 453
• Topological Polar Surface Area: 136

Experimental Properties

• Density: 1.412±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 542.0±60.0°C at 760 mmHg
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),

3-nitro-4-[(oxan-4-ylmethyl)amino]benzene-1-sulfonamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 3-nitro-4-[(oxan-4-ylmethyl)amino]benzene-1-sulfonamide

Comprehensive Overview of 3-nitro-4-[(oxan-4-ylmethyl)amino]benzene-1-sulfonamide (CAS No. 1228779-96-1)

3-nitro-4-[(oxan-4-ylmethyl)amino]benzene-1-sulfonamide (CAS No. 1228779-96-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of both nitro and oxan-4-ylmethyl functional groups in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds, particularly those with nitro substituents, owing to their potential applications in targeting specific enzymes or receptors. The compound 3-nitro-4-[(oxan-4-ylmethyl)amino]benzene-1-sulfonamide stands out due to its balanced lipophilicity and hydrogen-bonding capabilities, which are critical for optimizing drug-like properties. Researchers are particularly intrigued by its potential role in modulating enzyme inhibition and signal transduction pathways.

The synthesis of CAS No. 1228779-96-1 involves multi-step organic reactions, including amination and sulfonylation processes. The oxan-4-ylmethyl moiety introduces a cyclic ether component, enhancing the compound's solubility and metabolic stability. These characteristics are highly sought after in modern medicinal chemistry, where improving pharmacokinetic profiles is a key focus. The compound's nitro group further contributes to its reactivity, enabling potential applications in pro-drug design and targeted therapy.

From an industrial perspective, 3-nitro-4-[(oxan-4-ylmethyl)amino]benzene-1-sulfonamide is often discussed in the context of high-throughput screening and fragment-based drug discovery. Its modular structure allows for easy derivatization, making it a versatile building block for generating small-molecule libraries. This aligns with current trends in precision medicine, where researchers aim to develop tailored therapeutics with minimal side effects.

Environmental and safety considerations are also paramount when working with nitroaromatic compounds. While CAS No. 1228779-96-1 is not classified as hazardous under standard regulations, proper handling protocols should always be followed to ensure workplace safety. The compound's stability under various pH conditions makes it suitable for in vitro and in vivo studies, further broadening its utility in biomedical research.

In summary, 3-nitro-4-[(oxan-4-ylmethyl)amino]benzene-1-sulfonamide represents a compelling area of study for chemists and biologists alike. Its structural features and potential applications in drug development and biochemical assays make it a valuable addition to the toolkit of modern researchers. As the demand for innovative therapeutic agents grows, compounds like this will continue to play a pivotal role in advancing scientific knowledge and improving human health.